Cas no 2734878-31-8 (Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2734878-31-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5465051
• Update Time: 2025-10-30

Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z7008072172
• tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(15)13-7-12(8-13)4-9(5-14)6-16-12/h5,9H,4,6-8H2,1-3H3
• InChI Key： JHPXUWMTHVNDQI-UHFFFAOYSA-N
• SMILES： O1CC(C=O)CC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 241.13140809 g/mol
• Monoisotopic Mass: 241.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.28
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8

Additional information on Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

Introduction to Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2734878-31-8)

Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate, identified by its CAS number 2734878-31-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural features and potential biological activities. This spirocyclic structure, featuring an azacyclic core linked to a tetrahydropyranone ring, presents a promising scaffold for the development of novel therapeutic agents.

The compound's molecular framework incorporates several key functional groups, including a formyl group at the 7-position and a tert-butyl ester at the 2-position, which contribute to its reactivity and biological relevance. The presence of an oxygen atom within the spirocyclic ring introduces additional conformational flexibility, enabling diverse interactions with biological targets. Such structural attributes make Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate a valuable intermediate in synthetic chemistry, particularly for constructing complex molecules with tailored pharmacological properties.

In recent years, spirocyclic compounds have been extensively studied for their potential applications in drug discovery. The spirocyclic core disrupts conventional conformational preferences, leading to unique binding modes with biological macromolecules. This feature has been exploited in the design of enzyme inhibitors, receptor modulators, and other therapeutic candidates. The formyl group in Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate serves as a versatile handle for further functionalization, allowing chemists to append various substituents and explore new chemical space.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The spirocyclic scaffold provides a rigid yet adaptable platform that can be modified to target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammation. The tert-butyl ester group enhances metabolic stability while maintaining solubility, making it an ideal candidate for further development into drug candidates.

Recent advances in computational chemistry have further highlighted the potential of Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate as a lead compound. Molecular modeling studies indicate that its unique three-dimensional structure can effectively bind to pockets on target proteins that are difficult to access with linear or planar molecules. This has opened up new avenues for designing drugs with improved efficacy and reduced side effects.

The formyl group at the 7-position is particularly noteworthy, as it can participate in Schiff base formation or condensation reactions to generate heterocyclic structures with enhanced bioactivity. Such transformations have been employed in the synthesis of antiviral and antibacterial agents, underscoring the versatility of this scaffold. Additionally, the spirocyclic linkage introduces rigidity that can improve binding affinity and selectivity, critical factors in drug design.

From a synthetic perspective, Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate represents an excellent building block for constructing complex molecules through multi-step organic transformations. Its stability under various reaction conditions allows for functionalization at multiple sites without degradation, facilitating the generation of libraries of derivatives for high-throughput screening.

The pharmaceutical industry has increasingly recognized the importance of spirocyclic compounds in drug development due to their unique pharmacokinetic profiles and reduced likelihood of off-target effects compared to traditional drug scaffolds. Tert-butyl 7-formyl-5-oxa-2-azaspiro[3.4]octane-2-carboxylate exemplifies this trend by combining structural novelty with functional diversity, making it a compelling candidate for further exploration.

In conclusion, Tert-butyl 7-formyl-5-oxa-2-spiro[3.4]octane carboxylic acid (CAS No. 2734878) stands out as a versatile and promising compound in medicinal chemistry and chemical biology. Its unique structural features, combined with its reactivity and synthetic utility, position it as a valuable tool for developing novel therapeutic agents targeting various diseases.